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Compound of Interest

Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Decyl-1-tetradecanol, a C24 Guerbet alcohol, presents a promising alternative to
conventional mineral and synthetic lubricant base oils. Its unique branched structure, a result of
the Guerbet reaction, imparts a combination of desirable properties including excellent thermal
and oxidative stability, good lubricity, and a low pour point. These characteristics make it a
suitable candidate for high-performance lubricant formulations in various demanding
applications. This document provides detailed application notes, experimental protocols for
performance evaluation, and representative data for 2-Decyl-1-tetradecanol as a lubricant
base oil.

Physicochemical Properties

2-Decyl-1-tetradecanol is a colorless to pale yellow liquid at room temperature.[1] Its
fundamental properties are summarized in the table below.
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Property Value Unit

Chemical Formula C24Hs00 -

Molecular Weight 354.65 g/mol
Appearance Colorless to pale yellow liquid -

Density at 25°C 0.842 g/mL

Melting Point 17-20 °C

Boiling Point 271-275 °C at 33 mmHg
Flash Point (open cup) 210 °C

Refractive Index (n20/D) 1.457 -

Water Solubility Insoluble -

Performance as a Lubricant Base Oil

While specific performance data for 2-Decyl-1-tetradecanol is not extensively published, the

following table presents typical performance characteristics expected from a C24 Guerbet

alcohol based on the known properties of this chemical family. Researchers are strongly

encouraged to perform these tests on their specific samples for accurate characterization.
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Performance Typical Value .
. Unit ASTM Method

Parameter (Illustrative)
Kinematic Viscosity at

45 cSt D445
40°C
Kinematic Viscosity at

8.5 cSt D445
100°C
Viscosity Index >150 D2270
Pour Point <-30 °C D97
Oxidation Stability )

> 400 minutes D2272
(RPVOT)
Four-Ball Wear (Wear

_ <04 mm D4172

Scar Diameter)
HFRR Lubricity
(Coefficient of <0.1 D6079

Friction)

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products, both

transparent and opaque, by measuring the time for a volume of liquid to flow under gravity

through a calibrated glass capillary viscometer.

Apparatus:

o Calibrated glass capillary viscometer (e.g., Cannon-Fenske, Ubbelohde)

o Constant temperature bath, capable of maintaining the desired temperature (40°C and
100°C) with a precision of £0.02°C
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e Thermometer with an accuracy of £0.01°C
o Stopwatch with a resolution of 0.1 seconds
Procedure:

o Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than
200 seconds.

o Charge the viscometer with the 2-Decyl-1-tetradecanol sample in the manner dictated by
the design of the instrument.

e Place the charged viscometer into the constant temperature bath.

» Allow the viscometer to remain in the bath for a sufficient time to reach the test temperature
(at least 30 minutes).

» Using suction or pressure, adjust the head level of the test sample to a position about 5 mm
ahead of the first timing mark.

o Allow the sample to flow freely, measuring the time required for the meniscus to pass from
the first to the second timing mark.

» Repeat the measurement to obtain at least two readings that agree within the specified
repeatability.

o Calculate the kinematic viscosity (v) in centistokes (cSt) using the following equation: v = C x
t where C is the calibration constant of the viscometer (cSt/s) and t is the mean flow time (s).

Viscosity Index (ASTM D2270)

The viscosity index (VI) is an empirical, dimensionless number that indicates the effect of a
change in temperature on the kinematic viscosity of an oil. A higher VI indicates a smaller
decrease in kinematic viscosity with increasing temperature.

Procedure:
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Determine the kinematic viscosity of the 2-Decyl-1-tetradecanol sample at 40°C and 100°C
according to ASTM D445.

Use the measured kinematic viscosity at 100°C to find the values of L and H from the tables
in the ASTM D2270 standard. L is the kinematic viscosity at 40°C of an oil of 0 VI having the
same kinematic viscosity at 100°C as the test oil, and H is the kinematic viscosity at 40°C of
an oil of 100 VI having the same kinematic viscosity at 100°C as the test oil.

Calculate the Viscosity Index (VI) using the following formula: VI = [(L - U) / (L - H)] x 100
where U is the kinematic viscosity of the test oil at 40°C.

Oxidation Stability by Rotating Pressure Vessel
Oxidation Test (RPVOT) (ASTM D2272)

This test method evaluates the oxidation stability of new and in-service turbine oils in the

presence of water and a copper catalyst coil at 150°C.

Apparatus:

Rotating pressure vessel (bomb)
Oxidation cell with a pressure gauge
Constant temperature bath at 150 + 0.1°C

Oxygen supply

Procedure:

Place a 50 £ 0.5 g sample of 2-Decyl-1-tetradecanol, 5.0 = 0.05 g of distilled water, and a
polished copper catalyst coil into the oxidation cell.

Assemble the pressure vessel and charge it with oxygen to a pressure of 90 psi (620 kPa) at
room temperature.

Immerse the vessel in the 150°C bath and start the rotation at 100 £ 5 rpm.

Record the time and the pressure continuously.
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e The test is complete when the pressure has dropped by 25 psi (172 kPa) from the maximum
pressure observed.

e The result is reported as the time in minutes to reach this pressure drop, which is the
oxidation lifetime.

Wear Preventive Characteristics (Four-Ball Method)
(ASTM D4172)

This test method covers a procedure for making a preliminary evaluation of the anti-wear
properties of fluid lubricants in sliding contact by means of the Four-Ball Wear Test Machine.

Apparatus:

e Four-Ball Wear Tester

o Steel balls (AISI E-52100 steel, 12.7 mm in diameter)

e Microscope for measuring wear scars (0.01 mm resolution)

Procedure:

Thoroughly clean the test balls and the test cup.

o Clamp three of the steel balls securely in the test cup.

e Pour the 2-Decyl-1-tetradecanol sample into the cup to a level at least 3 mm above the top
of the balls.

e Place the fourth ball in the chuck of the motor-driven spindle.

o Assemble the test cup and spindle on the machine.

o Conduct the test under the following conditions:

o Temperature: 75 + 2°C

o Speed: 1200 £ 60 rpm
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o Load: 40 £ 0.2 kgf (392 + 2 N)

o Duration: 60 £ 1 min

o At the end of the test, disassemble the apparatus, clean the three lower balls, and measure
the average diameter of the wear scars on these balls.

Lubricity by High-Frequency Reciprocating Rig (HFRR)
(ASTM D6079)

This test method evaluates the lubricity of diesel fuels and can be adapted for lubricant base
oils by using a high-frequency reciprocating rig.

Apparatus:

o High-Frequency Reciprocating Rig (HFRR)
» Steel ball and disk specimens

» Microscope for measuring wear scars

Procedure:

Clean the test ball and disk with a suitable solvent and allow them to dry.

e Place the disk in the test reservoir and add 2 mL of the 2-Decyl-1-tetradecanol sample.

e Mount the ball in the holder on the reciprocating arm.

e Set the test conditions as follows:

[¢]

Temperature: 60 + 2°C

[¢]

Frequency: 50 + 1 Hz

o

Stroke Length: 1.0 + 0.02 mm

o

Load: 200+ 1g
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o Duration: 75 + 0.1 min

» Start the test and continuously record the frictional force.

o At the end of the test, clean the ball and measure the wear scar diameter.

e The coefficient of friction is calculated from the recorded frictional force.

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental protocols and the general

relationship of lubricant properties.
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Caption: Workflow for the evaluation of 2-Decyl-1-tetradecanol as a lubricant base oil.

Molecular Structure
(Branched C24 Alcohol)

determines Physicochemical influences Lubricant defines
Properties Performance

Application
Suitability

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b1661990?utm_src=pdf-body-img
https://www.benchchem.com/product/b1661990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Relationship between molecular structure, properties, and performance of a lubricant
base oil.

Conclusion

2-Decyl-1-tetradecanol demonstrates significant potential as a high-performance lubricant
base oil. Its inherent properties, characteristic of Guerbet alcohols, suggest excellent
performance in terms of viscosity stability, oxidation resistance, and lubricity. The provided
protocols offer a standardized framework for researchers to evaluate these performance
characteristics. Further research and formulation with appropriate additive packages can
unlock the full potential of 2-Decyl-1-tetradecanol for advanced lubrication applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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